Cas no 1807108-62-8 (Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1807108-62-8
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897113
• Update Time: 2025-06-22

Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)5-6-4-7(11(13)14)18-10(9(6)20-2)12(15,16)17/h4,11H,3,5H2,1-2H3
• InChI Key： IZLNDUKRFYMZNF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)F)N=1)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate, with CAS No. 1807108-62-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These substituents contribute to its distinct chemical properties and potential applications.

The synthesis of Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and subsequent functionalization steps. Recent advancements in green chemistry have enabled the development of more sustainable methods for synthesizing this compound, reducing the environmental footprint associated with its production.

One of the most promising applications of this compound lies in its potential as a pesticide. Studies have shown that Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate exhibits remarkable activity against various agricultural pests, including insects and fungi. Its ability to disrupt key biochemical pathways in target organisms makes it a valuable candidate for developing eco-friendly pest control solutions.

In the pharmaceutical sector, this compound has been investigated for its potential as a drug delivery agent. The presence of fluorinated groups enhances its lipophilicity, which is crucial for drug absorption and bioavailability. Recent research has explored its use as a carrier for targeted drug delivery systems, particularly in cancer therapy.

The structural uniqueness of Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate also makes it an attractive candidate for use in material science. Its ability to form stable complexes with metal ions has led to its exploration as a component in advanced materials such as sensors and catalysts.

From an environmental perspective, understanding the fate and transport of this compound is critical. Studies have shown that Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This property is particularly important for ensuring the safety of ecosystems when this compound is used in agricultural or industrial settings.

In conclusion, Ethyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807108-62-8) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional properties continue to drive innovative research, making it a subject of interest for scientists and industry professionals alike.